Cas no 2034320-43-7 (1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine)

• Product Name: 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• CAS No: 2034320-43-7
• MF: C₁₁H₁₄N₄O₂S₂
• MW: 298.384459018707
• CID: 6278045
• PubChem ID: 92092781
• Update Time: 2025-07-21

1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• 1-(thiophen-2-ylsulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• F6482-4041
• 1-thiophen-2-ylsulfonyl-4-(triazol-2-yl)piperidine
• 2034320-43-7
• AKOS026691322

• Inchi： 1S/C11H14N4O2S2/c16-19(17,11-2-1-9-18-11)14-7-3-10(4-8-14)15-12-5-6-13-15/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key： GANVRSQOTVWELB-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(CC1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 298.05581805g/mol
• Monoisotopic Mass: 298.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine

Introduction to 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine (CAS No. 2034320-43-7)

1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, identified by the CAS number 2034320-43-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural motifs, including a piperidine ring fused with a thiophene sulfonamide moiety and a 1,2,3-triazole unit. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The thiophene-2-sulfonyl substituent plays a crucial role in modulating the electronic and steric environment of the molecule. Thiophene derivatives are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The sulfonamide group further enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the 1,2,3-triazole moiety is a versatile pharmacophore that has been extensively studied for its ability to interact with various biological targets. Its incorporation into the piperidine scaffold suggests potential applications in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine with biological targets. Studies indicate that this compound exhibits promising interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and neurology. The sulfonamide group is particularly adept at forming hydrogen bonds with polar residues in protein active sites, while the triazole ring provides additional binding interactions through its nitrogen atoms.

In vitro studies have demonstrated that 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine exhibits inhibitory activity against several therapeutic targets. For instance, preliminary assays have shown its efficacy in inhibiting tyrosine kinases involved in cancer progression. The thiophene sulfonamide moiety appears to be responsible for much of its inhibitory activity by disrupting the normal conformation of the target enzyme. Furthermore, the triazole unit contributes to its stability and bioavailability, ensuring prolonged interaction with the target.

The synthesis of 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene sulfonamide derivative followed by coupling with the 1,2,3-triazole moiety via a copper-catalyzed azide–alkyne cycloaddition reaction. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

One of the most exciting aspects of 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine is its potential application in developing novel therapeutics for neurological disorders. The piperidine ring is known to cross the blood-brain barrier efficiently, which is essential for treating central nervous system (CNS) diseases. Additionally, the compound's ability to interact with neurotransmitter receptors suggests its utility in modulating synaptic transmission and potentially treating conditions such as Alzheimer's disease and Parkinson's disease.

Current research is focused on understanding the mechanism of action of 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its structure–activity relationships. These studies have provided valuable insights into how different functional groups contribute to its biological activity and how modifications can enhance its efficacy.

The pharmaceutical industry has taken notice of 1-(thiophene-2-sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine due to its unique structural features and promising biological profile. Several companies are now exploring its potential as a lead compound for new drug candidates. Collaborative efforts between academic researchers and industry scientists are underway to optimize its synthesis and evaluate its safety profile in preclinical studies.

In conclusion, 1-(thiophene - ₂ - sulfonyl) - ⁴ - (²H - ₁ ,₂ ,₃ - triazole - ₂ - yl) piperidine (CAS No . ₂₀₃₄₃₂₀ - ₄₃ - ₇) represents a significant advancement in medicinal chemistry . Its unique structural composition , coupled with promising biological activities , makes it an attractive candidate for further development . As research continues , we can expect to see more applications of this compound in therapeutic areas ranging from oncology to neurology . The ongoing exploration of its pharmacological properties holds great promise for future medical breakthroughs .